![molecular formula C11H12FNO3S B2384497 N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-fluorobenzamide CAS No. 874788-26-8](/img/structure/B2384497.png)
N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-fluorobenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study. This compound is also known as DB844 and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.
Scientific Research Applications
Fluorescent Probing for Biological Molecules
N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-fluorobenzamide analogs have been utilized in the development of fluorogenic probes for the detection of biothiols and vitamin-C in vitro and in vivo, providing tools to study real-time biomolecular dynamics. These probes offer high sensitivity and specificity, facilitating the exploration of biological processes such as cellular redox states and antioxidant capacity (Biswas et al., 2018).
Tumor Proliferation Imaging
Compounds structurally similar to this compound have been investigated for their potential in imaging tumor proliferation using PET (Positron Emission Tomography). These studies aim to evaluate the proliferative status of solid tumors, contributing to the understanding of tumor growth and the effectiveness of anticancer therapies (Dehdashti et al., 2013).
Receptor Targeting for Neurological Studies
Novel radioligands based on the core structure of this compound have been synthesized for PET imaging of metabotropic glutamate receptor subtype 1 (mGluR1) in the brain. These developments facilitate neurological research by allowing the non-invasive study of receptor distribution and function, potentially aiding in the diagnosis and treatment of neurological disorders (Fujinaga et al., 2012).
Novel Synthetic Methodologies
Research has also focused on novel synthetic routes and methodologies utilizing this compound and related compounds. These studies aim to improve the efficiency, selectivity, and applicability of synthetic processes in medicinal chemistry and drug discovery. For instance, innovative approaches to fluorination reactions have been explored to develop more effective and versatile synthetic strategies for producing fluorinated analogs, which are valuable in pharmaceutical development (Groendyke et al., 2016).
properties
IUPAC Name |
N-(1,1-dioxothiolan-3-yl)-4-fluorobenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FNO3S/c12-9-3-1-8(2-4-9)11(14)13-10-5-6-17(15,16)7-10/h1-4,10H,5-7H2,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIAWTLBZFKWIMM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CC1NC(=O)C2=CC=C(C=C2)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FNO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.